Cas no 91567-80-5 (Methyl 3-nitro-4-(pyrrolidin-1-yl)benzoate)

• Product Name: Methyl 3-nitro-4-(pyrrolidin-1-yl)benzoate
• CAS No: 91567-80-5
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 6782677
• PubChem ID: 7784544
• Update Time: 2025-06-11

Methyl 3-nitro-4-(pyrrolidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• AKOS002391276
• STL355280
• starbld0013278
• MCULE-2390793306
• 91567-80-5
• BBL030467
• methyl 3-nitro-4-(pyrrolidin-1-yl)benzoate
• VS-09827
• CS-0330345
• methyl 3-nitro-4-pyrrolidin-1-ylbenzoate
• Methyl 3-nitro-4-(pyrrolidin-1-yl)benzoate

• Inchi： 1S/C12H14N2O4/c1-18-12(15)9-4-5-10(11(8-9)14(16)17)13-6-2-3-7-13/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： STNYMNYXXLCDMB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=O)OC)C=CC=1N1CCCC1)=O

Computed Properties

• Exact Mass: 250.09535693g/mol
• Monoisotopic Mass: 250.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.4Ų

Additional information on Methyl 3-nitro-4-(pyrrolidin-1-yl)benzoate

Methyl 3-nitro-4-(pyrrolidin-1-yl)benzoate (CAS No. 91567-80-5): An Overview of Its Properties, Applications, and Recent Research

Methyl 3-nitro-4-(pyrrolidin-1-yl)benzoate (CAS No. 91567-80-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits a wide range of biological activities and has been the subject of numerous studies aimed at understanding its potential therapeutic applications.

The molecular formula of Methyl 3-nitro-4-(pyrrolidin-1-yl)benzoate is C₁₃H₁₄N₂O₄, and it has a molecular weight of approximately 262.26 g/mol. The compound features a nitro group (-NO₂) and a pyrrolidine ring, which contribute to its distinct chemical properties and reactivity. The presence of these functional groups makes it an interesting candidate for various chemical reactions and biological studies.

In recent years, the research on Methyl 3-nitro-4-(pyrrolidin-1-yl)benzoate has expanded significantly, driven by its potential as a lead compound in drug discovery. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, Methyl 3-nitro-4-(pyrrolidin-1-yl)benzoate has also been investigated for its potential neuroprotective properties. Research conducted in animal models has demonstrated that this compound can reduce oxidative stress and protect neurons from damage caused by various neurotoxic agents. These findings suggest that it may have therapeutic potential in neurological disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of Methyl 3-nitro-4-(pyrrolidin-1-yl)benzoate have also been studied to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its development as a therapeutic agent. Additionally, the compound has been found to have low toxicity, further supporting its potential for clinical applications.

In the realm of synthetic chemistry, Methyl 3-nitro-4-(pyrrolidin-1-yl)benzoate serves as an important intermediate in the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to tailor its structure for specific applications. For instance, the nitro group can be reduced to an amino group, leading to compounds with different biological activities.

The structural flexibility of Methyl 3-nitro-4-(pyrrolidin-1-yl)benzoate has also made it a valuable tool in combinatorial chemistry and high-throughput screening. Researchers can use this compound as a scaffold to generate libraries of derivatives with diverse functional groups, facilitating the discovery of novel bioactive molecules.

In conclusion, Methyl 3-nitro-4-(pyrrolidin-1-yl)benzoate (CAS No. 91567-80-5) is a multifaceted compound with significant potential in both basic research and drug development. Its unique chemical structure and biological activities make it an intriguing subject for further investigation. As research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of various diseases and developing new therapeutic strategies.